Cas no 80277-43-6 (Benzeneacetonitrile, 3-chloro-α-oxo-4-(trifluoromethyl)-)

• Product Name: Benzeneacetonitrile, 3-chloro-α-oxo-4-(trifluoromethyl)-
• CAS No: 80277-43-6
• MF: C₉H₃ClF₃NO
• MW: 233.574431657791
• MDL: MFCD29066287
• CID: 5226265
• Update Time: 2026-03-07

Benzeneacetonitrile, 3-chloro-α-oxo-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, 3-chloro-α-oxo-4-(trifluoromethyl)-

• MDL： MFCD29066287
• Inchi： 1S/C9H3ClF3NO/c10-7-3-5(8(15)4-14)1-2-6(7)9(11,12)13/h1-3H
• InChI Key： UZUAWFDYLCDPME-UHFFFAOYSA-N
• SMILES： C1C(C(C#N)=O)=CC(Cl)=C(C(F)(F)F)C=1

Additional information on Benzeneacetonitrile, 3-chloro-α-oxo-4-(trifluoromethyl)-

Introduction to Benzeneacetonitrile, 3-chloro-α-oxo-4-(trifluoromethyl)- (CAS No. 80277-43-6)

Benzeneacetonitrile, 3-chloro-α-oxo-4-(trifluoromethyl)- (CAS No. 80277-43-6), is a highly specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, plays a crucial role in the synthesis of various pharmacologically active molecules and advanced materials. Its unique chemical properties make it a valuable intermediate in the development of innovative drugs and functional materials.

The molecular structure of Benzeneacetonitrile, 3-chloro-α-oxo-4-(trifluoromethyl)- consists of a benzene ring substituted with a nitrile group, a chloro group, an α-keto group, and a trifluoromethyl group. This arrangement imparts distinct reactivity and functionality to the compound, making it suitable for diverse applications in organic synthesis. The presence of the trifluoromethyl group, in particular, enhances the metabolic stability and lipophilicity of derived compounds, which is a critical factor in pharmaceutical design.

In recent years, the demand for high-performance intermediates like Benzeneacetonitrile, 3-chloro-α-oxo-4-(trifluoromethyl)- has increased significantly due to advancements in drug discovery and material science. Researchers have been exploring its potential in synthesizing novel therapeutic agents that target various diseases with higher efficacy and lower side effects. The compound's ability to undergo selective reactions under mild conditions makes it an attractive choice for medicinal chemists seeking to develop new drug candidates.

One of the most notable applications of Benzeneacetonitrile, 3-chloro-α-oxo-4-(trifluoromethyl)- is in the synthesis of kinase inhibitors, which are widely used in treating cancers and inflammatory diseases. The compound serves as a key intermediate in constructing complex scaffolds that exhibit potent inhibitory activity against specific kinases. For instance, studies have demonstrated its utility in developing inhibitors targeting tyrosine kinases, which play a pivotal role in cell signaling pathways associated with cancer progression.

The trifluoromethyl group in the molecular structure of Benzeneacetonitrile, 3-chloro-α-oxo-4-(trifluoromethyl)- is particularly noteworthy due to its ability to modulate pharmacokinetic properties of drugs. This group enhances the binding affinity of drug molecules to their target receptors and improves their metabolic stability. As a result, compounds derived from this intermediate often exhibit improved pharmacological profiles compared to their non-fluorinated counterparts.

In addition to its pharmaceutical applications, Benzeneacetonitrile, 3-chloro-α-oxo-4-(trifluoromethyl)- has found utility in the synthesis of advanced materials. Researchers have utilized this compound to develop novel polymers and coatings that exhibit enhanced thermal stability and chemical resistance. These materials are particularly valuable in industries requiring high-performance solutions, such as aerospace and electronics.

The synthesis of Benzeneacetonitrile, 3-chloro-α-oxo-4-(trifluoromethyl)- involves multi-step organic reactions that require precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient and sustainable production processes for this compound. For example, transition metal-catalyzed cross-coupling reactions have been employed to construct the desired molecular framework with high yields and minimal byproducts.

The growing interest in green chemistry has also influenced the development of synthetic routes for Benzeneacetonitrile, 3-chloro-α-oxo-4-(trifluoromethyl)-. Researchers are increasingly focusing on methodologies that minimize waste generation and reduce environmental impact. Solvent-free reactions and biocatalytic approaches are among the innovative strategies being explored to achieve these goals.

In conclusion, Benzeneacetonitrile, 3-chloro-α-oxo-4-(trifluoromethyl)- (CAS No. 80277-43-6) is a versatile compound with significant applications in pharmaceuticals and materials science. Its unique chemical properties make it an indispensable intermediate in the synthesis of high-value products. As research continues to uncover new uses for this compound, its importance is expected to grow further, driving innovation across multiple industries.